6-Methoxy-7-nitro-2H-3,1-benzoxazine-2,4(1H)-dione

• CAS No.: 648927-55-3
• Molecular Formula: C9H6N2O6
• Molecular Weight: 238.15 g/mol
• IUPAC Name: 6-methoxy-7-nitro-1H-3,1-benzoxazine-2,4-dione
• InChI: InChI=1S/C9H6N2O6/c1-16-7-2-4-5(3-6(7)11(14)15)10-9(13)17-8(4)12/h2-3H,1H3,(H,10,13)
• InChI Key: IENXPBWHUINPFT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=O)OC(=O)N2)[N+](=O)[O-]

Description

6-Methoxy-7-nitro-2H-3,1-benzoxazine-2,4(1H)-dione is a useful research compound. Its molecular formula is C9H6N2O6 and its molecular weight is 238.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.0 g (9.4 mmol) of 2-amino-5-methoxy-4-nitrobenzoic acid were dissolved in 20 ml of chloroform and 10 ml of tetrahydrofuran, and 20 ml of 20% strength phosgene solution (1.8 M in toluene) were added. After 3 hours under reflux, a further 10 ml of phosgene solution were added at 60° C., and the mixture was stirred at 60° C. for a further 12 hours. The phosgene was distilled off and the residue was concentrated in vacuo after addition of toluene several times. 2.2 g (100%) of the desired product were obtained.